Cas no 1999349-17-5 (benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate)

• Product Name: benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate
• CAS No: 1999349-17-5
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6421504
• PubChem ID: 165467885
• Update Time: 2025-05-28

benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797297
• benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate
• 1999349-17-5

• Inchi： 1S/C16H21NO3/c1-4-12(2)10-15(18)13(3)17-16(19)20-11-14-8-6-5-7-9-14/h5-9,13H,2,4,10-11H2,1,3H3,(H,17,19)
• InChI Key： DQXIKHDCEJDIRU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)C(CC(=C)CC)=O)=O

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate

Recent Advances in the Study of Benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate (CAS: 1999349-17-5)

Benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate (CAS: 1999349-17-5) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbamate and ketone functional groups, has shown promising potential in various biochemical applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a subject of significant interest for researchers aiming to develop novel therapeutic agents.

The synthesis of benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate involves a multi-step process that includes the formation of the carbamate linkage and the introduction of the methylidene and ketone functionalities. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed studies of its properties. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity, ensuring its suitability for further biological evaluations.

In terms of biological activity, preliminary studies have indicated that benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its unique chemical structure has prompted investigations into its interactions with various biological targets, including proteins and nucleic acids, which could pave the way for new therapeutic strategies.

Despite these promising findings, further research is needed to fully elucidate the mechanism of action and optimize the pharmacological profile of benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate. Current efforts are focused on structure-activity relationship (SAR) studies to identify key structural features that contribute to its biological activity. These studies are expected to provide valuable insights for the design of more potent and selective derivatives.

In conclusion, benzyl N-(5-methylidene-3-oxoheptan-2-yl)carbamate (CAS: 1999349-17-5) represents a promising compound in the field of medicinal chemistry. Its unique structure and preliminary biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and contribute to the development of novel drugs for various diseases.